Cas no 1849310-14-0 (2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one)

• Product Name: 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
• CAS No: 1849310-14-0
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• MDL: MFCD29763367
• CID: 4623757
• PubChem ID: 122163524
• Update Time: 2025-05-19

2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)-
• 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one

• MDL： MFCD29763367
• Inchi： 1S/C5H6ClN3O/c1-9-3-4(7-8-9)5(10)2-6/h3H,2H2,1H3
• InChI Key： ITGICIXXKKKYJQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(C)N=N1)CCl

Computed Properties

• Exact Mass: 159.0199395g/mol
• Monoisotopic Mass: 159.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one

Research Brief on 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one (CAS: 1849310-14-0)

The compound 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one (CAS: 1849310-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one, which combines a triazole moiety with a chloroacetyl group. This combination is believed to confer reactivity that can be exploited in the design of novel bioactive molecules. Researchers have successfully synthesized this compound using optimized protocols, ensuring high yield and purity, which are critical for subsequent biological evaluations.

In vitro studies have demonstrated that 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, preliminary data indicate that this compound may interact with specific protein targets implicated in cancer, opening avenues for further investigation in oncology research.

The mechanism of action of 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one is currently under investigation. Early findings suggest that the chloroacetyl group may act as an electrophile, enabling covalent modification of target proteins. This reactivity, combined with the triazole ring's ability to participate in hydrogen bonding and π-π interactions, makes the compound a versatile scaffold for drug design. Computational modeling studies have further supported these observations, providing insights into potential binding modes and interactions with biological targets.

Despite these promising findings, challenges remain in the development of 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one as a therapeutic agent. Issues such as stability, selectivity, and pharmacokinetic properties need to be addressed through further optimization and in vivo studies. Researchers are actively exploring derivative compounds to enhance these properties while retaining the desired biological activity.

In conclusion, 2-chloro-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential in the pharmaceutical industry.